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Compound of Interest

Compound Name: Schisanlactone B

Cat. No.: B15235181

Despite extensive database searches, the specific CAS number and molecular formula for a
compound explicitly named "Schisanlactone B" remain elusive. Scientific literature and
chemical databases predominantly feature its closely related analogs, Schisanlactone A and
Schisanlactone E. This guide will provide the available information for these related compounds
as a reference point for researchers, scientists, and drug development professionals, while
highlighting the current information gap regarding Schisanlactone B.

Chemical and Physical Properties of Khown
Schisanlactones

To facilitate comparative analysis, the known properties of Schisanlactone A and
Schisanlactone E are summarized below. This data is crucial for understanding the structural
and chemical landscape of this class of compounds.
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Property Schisanlactone A Schisanlactone E

CAS Number 87164-31-6[1][2] 136040-43-2

Molecular Formula C30H4004[1][2] C30H4404

Molecular Weight 464.6 g/mol 468.7 g/mol
(3R,3aR,11aR,13bR)-3a,11,11  3-
,13b-tetramethyl-3-{(1S)-1- [(1S,4R,5R,8S,9S,12S,13R)-4,
[(2R)-5-methyl-6-0x0-3,6- 8-dimethyl-5-[(1S)-1-[(2R)-5-
dihydro-2H-pyran-2- methyl-6-ox0-2,3-

IUPAC Name Y by Y

yllethyl}-2,3,3a,4,5,11,11a,12,1
3,13b-
decahydroindeno[5',4":4,5]cycl
ohepta[l,2-cloxepin-9(1H)-one

dihydropyran-2-yllethyl]-12-
prop-1-en-2-yl-13-
tetracyclo[7.5.0.0%,13,04 8]tetrad

ecanyl]propanoic acid

Biological Activities and Signaling Pathways of
Related Schisanlactones

While specific data for Schisanlactone B is unavailable, research on Schisanlactone A and E
reveals significant biological activities, offering potential insights into the broader therapeutic

potential of this compound class.

Schisanlactone A:

o Antiviral Activity: Schisanlactone A has demonstrated inhibitory activity against HIV protease,

a key enzyme in the life cycle of the virus.

Schisanlactone E:

» Anti-Inflammatory and Antioxidant Properties: Schisanlactone E has been shown to possess

anti-inflammatory and antioxidant effects.

o Neuroprotective Effects: Studies suggest that Schisanlactone E may offer protection against

neurodegenerative processes.
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Due to the lack of specific information on Schisanlactone B's interaction with biological
systems, a definitive signaling pathway diagram cannot be constructed at this time. Research
into its analogues suggests that the biological effects of these compounds are likely mediated
through complex interactions with various cellular signaling cascades. Further investigation is
required to elucidate the specific mechanisms of action for Schisanlactone B.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Schisanlactone B are not available in the public domain. Researchers interested in this
specific compound would likely need to adapt and modify existing protocols for the isolation
and characterization of other triterpenoids from plants of the Schisandraceae family.

Logical Workflow for Future Research

To address the current knowledge gap surrounding Schisanlactone B, a structured research
approach is necessary. The following workflow outlines the key steps for its identification and

characterization.

Click to download full resolution via product page

Caption: A logical workflow for the future research and characterization of Schisanlactone B.

Conclusion

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15235181?utm_src=pdf-body
https://www.benchchem.com/product/b15235181?utm_src=pdf-body
https://www.benchchem.com/product/b15235181?utm_src=pdf-body
https://www.benchchem.com/product/b15235181?utm_src=pdf-body
https://www.benchchem.com/product/b15235181?utm_src=pdf-body-img
https://www.benchchem.com/product/b15235181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15235181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The absence of a specific CAS number and molecular formula for "Schisanlactone B" in
readily accessible scientific databases presents a significant challenge for researchers. While
its close relatives, Schisanlactone A and E, have been characterized and show promising
biological activities, further investigation is imperative to isolate, identify, and characterize
Schisanlactone B. The provided information on its known analogues serves as a valuable
starting point for future research endeavors aimed at unlocking the potential of this and other
related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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